molecular formula CrH2O4S B8235678 chromium;sulfuric acid

chromium;sulfuric acid

Cat. No.: B8235678
M. Wt: 150.08 g/mol
InChI Key: JZULKTSSLJNBQJ-UHFFFAOYSA-N
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Scientific Research Applications

Chemistry:

  • Chromium(III) sulfate is used as a precursor for the synthesis of other chromium compounds and as a catalyst in various chemical reactions.

Biology and Medicine:

  • It is used in some biological studies to understand the role of chromium in biological systems and its potential therapeutic applications.

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Properties

IUPAC Name

chromium;sulfuric acid
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InChI

InChI=1S/Cr.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)
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InChI Key

JZULKTSSLJNBQJ-UHFFFAOYSA-N
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Canonical SMILES

OS(=O)(=O)O.[Cr]
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Molecular Formula

CrH2O4S
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Molecular Weight

150.08 g/mol
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CAS No.

14489-25-9, 10101-53-8
Record name Chromium sulfate
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